Cas no 1385694-50-7 (4-oxo-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid)

• Product Name: 4-oxo-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid
• CAS No: 1385694-50-7
• MF: C₁₄H₁₃F₃O₃
• MW: 286.246434926987
• MDL: MFCD22423132
• CID: 1057174
• PubChem ID: 77520110
• Update Time: 2025-04-20

4-oxo-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-1-[4-(trifluoromethyl)phenyl]cyclohexanecarboxylic Acid
• 4-oxo-1-4-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid
• AC4070
• EN300-1930812
• 4-OXO-1-[4-(TRIFLUOROMETHYL)PHENYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• Cyclohexanecarboxylic acid, 4-oxo-1-[4-(trifluoromethyl)phenyl]-
• DB-349504
• MFCD22423132
• 1385694-50-7
• SY020234
• AKOS027256810
• 4-Oxo-1-[4-(trifluoromethyl)phenyl]cyclohexanecarboxylicAcid
• DTXSID201170397

• MDL： MFCD22423132
• Inchi： 1S/C14H13F3O3/c15-14(16,17)10-3-1-9(2-4-10)13(12(19)20)7-5-11(18)6-8-13/h1-4H,5-8H2,(H,19,20)
• InChI Key： JCBZDJUGVAAIBA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C(=O)O)CCC(CC1)=O)(F)F

Computed Properties

• Exact Mass: 286.08200
• Monoisotopic Mass: 286.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.17090